Cas no 2413867-58-8 (Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate
• CAS No: 2413867-58-8
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5675845
• PubChem ID: 165768789
• Update Time: 2025-07-16

Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate
• EN300-26665149
• 2413867-58-8
• Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C19H26N2O4/c1-19(2,3)25-18(24)21-9-4-5-16(21)17(23)20-10-8-13-6-7-15(22)11-14(13)12-20/h6-7,11,16,22H,4-5,8-10,12H2,1-3H3
• InChI Key： XLYKFRVKMCXEPV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(N1CC2C=C(C=CC=2CC1)O)=O)=O

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate (CAS No. 2413867-58-8)

Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2413867-58-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a combination of functional groups and heterocyclic rings, makes it a subject of intense interest for researchers seeking novel therapeutic agents.

The core structure of Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring linked to a tert-butyl group, which is further connected to a 7-hydroxy-1,2,3,4-tetrahydroisoquinoline moiety. This unique arrangement of functional groups suggests potential biological activities that are worthy of investigation. The presence of the hydroxyl group in the tetrahydroisoquinoline ring and the tert-butyl ester group in the pyrrolidine moiety introduces multiple sites for chemical modification and biological interaction.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their diverse pharmacological properties. These compounds have been shown to exhibit activities ranging from neuroprotective to anti-inflammatory effects. The hydroxyl group in the tetrahydroisoquinoline ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and efficacy. Additionally, the tert-butyl ester group provides a handle for further chemical manipulation, allowing researchers to explore modifications that could improve solubility or metabolic stability.

One of the most compelling aspects of Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate is its potential as a scaffold for drug discovery. The combination of the pyrrolidine and tetrahydroisoquinoline moieties creates a framework that can be readily modified to target specific biological pathways. For instance, researchers have explored derivatives of this compound as potential inhibitors of enzymes involved in cancer metabolism. The hydroxyl group in the tetrahydroisoquinoline ring can be exploited to interact with active sites on these enzymes, while the tert-butyl ester group can be used to fine-tune pharmacokinetic properties.

Recent studies have also highlighted the importance of computational methods in designing and optimizing derivatives of Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate. Molecular modeling techniques have been employed to predict binding affinities and identify key interactions with biological targets. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting experimental synthesis. This synergy between computational chemistry and experimental biology has led to several promising candidates for further development.

The synthesis of Tert-butyl 2-(7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-1-carboxylate presents unique challenges due to its complex structure. However， advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly valuable in building the required stereochemistry and functional groups. These methods not only improve yield but also enhance purity， which is crucial for pharmaceutical applications.

As research continues， Tert-butyl 2-(7-hydroxy-1， 2， 3， 4-tetrahydroisoquinoline-2-carbonyl)pyrrolidine-l-carboxyllate is expected to play an increasingly important role in drug development。 Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and selectivity。 By leveraging both experimental chemistry and computational biology， researchers are poised to unlock the full potential of this compound as a pharmacological tool.